Cas no 2404734-20-7 ((3-Fluoro-2-methylphenyl)(thiomorpholino)methanone)

• Product Name: (3-Fluoro-2-methylphenyl)(thiomorpholino)methanone
• CAS No: 2404734-20-7
• MF: C₁₂H₁₄FNOS
• MW: 239.309065341949
• CID: 5075339
• Update Time: 2025-11-01

(3-Fluoro-2-methylphenyl)(thiomorpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-2-methylphenyl)(thiomorpholino)methanone

• Inchi： 1S/C12H14FNOS/c1-9-10(3-2-4-11(9)13)12(15)14-5-7-16-8-6-14/h2-4H,5-8H2,1H3
• InChI Key： IDIBJANAVZGZRZ-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C=CC=C(C=2C)F)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 45.6

Additional information on (3-Fluoro-2-methylphenyl)(thiomorpholino)methanone

Introduction to (3-Fluoro-2-methylphenyl)(thiomorpholino)methanone (CAS No. 2404734-20-7)

(3-Fluoro-2-methylphenyl)(thiomorpholino)methanone is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2404734-20-7, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and molecular research. The presence of both fluoro and thiomorpholine substituents in its molecular framework imparts distinct reactivity and functionality, making it a subject of interest for synthetic chemists and medicinal researchers.

The compound's structure consists of a benzene ring substituted with a fluoro group at the 3-position and a methyl group at the 2-position, coupled with a methanone moiety linked to a thiomorpholine ring. This arrangement not only contributes to its chemical diversity but also opens up possibilities for diverse interactions with biological targets. The fluoro group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the pharmacokinetic properties of drug candidates. Meanwhile, the thiomorpholine moiety introduces hydrogen bonding capabilities and steric hindrance, which can be exploited to fine-tune receptor binding profiles.

In recent years, there has been growing interest in the development of novel scaffolds that combine fluorinated aromatic systems with heterocyclic structures. Such combinations have shown promise in generating compounds with enhanced biological activity and selectivity. Research studies have demonstrated that (3-fluoro-2-methylphenyl)(thiomorpholino)methanone exhibits interesting pharmacological properties, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The methanone group provides a versatile handle for further functionalization, allowing chemists to explore various modifications that could enhance its therapeutic efficacy. For instance, derivatization of the thiomorpholine ring could lead to compounds with improved solubility or tissue penetration, while alterations to the fluoro-substituted benzene ring might optimize receptor interactions.

The use of computational modeling and high-throughput screening techniques has further accelerated the exploration of (3-fluoro-2-methylphenyl)(thiomorpholino)methanone's potential applications. These methods enable researchers to predict how different structural modifications might influence biological activity, thereby guiding the design of more effective drug candidates. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases, including neurological disorders and inflammatory conditions.

The synthesis of (3-fluoro-2-methylphenyl)(thiomorpholino)methanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the desired molecular framework efficiently. These approaches not only streamline the synthetic process but also allow for greater control over stereochemistry, which is critical for achieving desired biological outcomes.

In conclusion, (3-fluoro-2-methylphenyl)(thiomorpholino)methanone represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and design of novel therapeutic agents.